phenyl 3-tert-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate

• CAS RN: 884340-13-0
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• IUPAC Name: phenyl N-(5-tert-butyl-2-phenylpyrazol-3-yl)carbamate
• InChI: InChI=1S/C20H21N3O2/c1-20(2,3)17-14-18(23(22-17)15-10-6-4-7-11-15)21-19(24)25-16-12-8-5-9-13-16/h4-14H,1-3H3,(H,21,24)
• InChI Key: DKBJNZKQNVGAOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=C1)NC(=O)OC2=CC=CC=C2)C3=CC=CC=C3

Description

Phenyl 3-tert-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate is a useful research compound. Its molecular formula is C20H21N3O2 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure described in Example 161C, 3-tert-butyl-1-phenyl-1H-pyrazol-5-amine (2.00 g, 9.3 mmol) was reacted with phenyl chloroformate (1.6 g, 10.2 mmol) and K2CO3 (1.7 g, 12.1 mmol) in THF (20 mL), which was purified by silica gel chromatography (0-50% EtOAc/hexane) to afford phenyl 3-tert-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate as solid (1.3 g, 42%). 1H NMR (300 MHz, DMSO-d6) δ 10.0 (s, 1H), 7.55 (m, 4H), 7.40 (m, 3H), 7.08-7.23 (m, 3H), 6.37 (s, 1H), 1.3 (s, 9H); LC-MS (ESI) m/z 336 (M+H)+.